N-(4-Fluorophenyl)thiazol-2-amine

• CAS No.: 774544-66-0
• Molecular Formula: C9H7FN2S
• Molecular Weight: 194.23 g/mol
• IUPAC Name: N-(4-fluorophenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H7FN2S/c10-7-1-3-8(4-2-7)12-9-11-5-6-13-9/h1-6H,(H,11,12)
• InChI Key: ARCKJBKYXUAEIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=NC=CS2)F

Description

N-(4-Fluorophenyl)thiazol-2-amine is a useful research compound. Its molecular formula is C9H7FN2S and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(4-fluorophenyl)thiourea (2.00 g, 11.7 mmol) and 2-chloroacetaldehyde(3.72 mL, 58.6 mmol) in anhydrous ethanol (5 mL) were added to a microwave vial. The reaction mixture was heated to 80° C. in a microwave reactor for 20 min. On cooling, ethyl acetate (2 mL) was added to the crude product reaction mixture and pure product crystallized out. This filtered off, washed with hexane and air-dried to afford the title compound as a crystalline brown solid, 1.568 g. MS (M+H)+ 195.